Cas no 77516-86-0 (2,4-Dinitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside)

• Product Name: 2,4-Dinitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside
• CAS No: 77516-86-0
• MF: C₂₀H₂₂N₂O₁₄
• MW: 514.39
• CID: 5091898
• Update Time: 2025-05-26

2,4-Dinitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2,4-Dinitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside
• α-D-Glucopyranoside, 2,4-dinitrophenyl, 2,3,4,6-tetraacetate

• Inchi： 1S/C20H22N2O14/c1-9(23)31-8-16-17(32-10(2)24)18(33-11(3)25)19(34-12(4)26)20(36-16)35-15-6-5-13(21(27)28)7-14(15)22(29)30/h5-7,16-20H,8H2,1-4H3/t16-,17-,18+,19-,20+/m1/s1
• InChI Key： DKPBYCZUIMBUTO-OBKDMQGPSA-N
• SMILES： O(C1C=CC(N(=O)=O)=CC=1N(=O)=O)[C@H]1O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C

Additional information on 2,4-Dinitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside

Compound CAS No. 77516-86-0: 2,4-Dinitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside

The compound CAS No. 77516-86-0, also known as 2,4-Dinitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside, is a highly specialized organic compound with significant applications in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a glucopyranoside backbone with multiple acetyl groups and a dinitrophenyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug delivery systems, polymer synthesis, and advanced materials.

Recent studies have highlighted the importance of dinitrophenyl groups in enhancing the reactivity and stability of organic compounds. The presence of this group in the compound under discussion has been shown to significantly influence its electronic properties and reactivity towards various chemical reactions. Furthermore, the acetyl groups attached to the glucopyranoside backbone play a crucial role in stabilizing the molecule and improving its solubility in organic solvents. This makes it an ideal candidate for use in complex chemical reactions and material synthesis.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative methods to optimize the synthesis pathway, including the use of enzymatic catalysts and microwave-assisted reactions. These advancements have not only improved the efficiency of the synthesis process but also opened up new possibilities for scaling up production for industrial applications.

In terms of applications, this compound has shown promising results in the field of drug delivery systems. Its unique structure allows for controlled release of therapeutic agents, making it a valuable component in the development of targeted drug delivery systems. Additionally, its compatibility with various polymer matrices has made it a popular choice in the synthesis of advanced materials with tailored mechanical and thermal properties.

The study of this compound has also contributed significantly to our understanding of glycosylation processes and their role in molecular recognition. Researchers have utilized this compound as a model system to investigate glycosidic bond formation and breakdown under various conditions. These studies have provided valuable insights into the mechanisms underlying glycosylation and its implications in biological systems.

Recent breakthroughs in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided unprecedented insights into its electronic structure, reactivity profiles, and potential interactions with other molecules. Such computational tools are expected to play a pivotal role in further optimizing the properties of this compound for diverse applications.

In conclusion, CAS No. 77516-86-0 represents a cutting-edge compound with immense potential across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis techniques and computational modeling, positions it as a key player in the development of novel materials and therapeutic agents. As research continues to uncover new applications and properties of this compound, it is poised to make significant contributions to both academic research and industrial innovation.